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Compound of Interest

Compound Name:
N1,N4-

Dicyclohexylterephthalamide

Cat. No.: B1594211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N1,N4-Dicyclohexylterephthalamide is a chemical compound primarily utilized as a

nucleating agent in the polymer industry. Its function is to accelerate the crystallization rate and

modify the crystalline structure of polymers like polypropylene, which can enhance their

physical properties. This document provides detailed application notes, safety and handling

procedures, and experimental protocols based on available data. It is crucial to note that

comprehensive toxicological data for this compound is not readily available in public literature,

necessitating a cautious approach to its handling.

Safety and Handling Procedures
While a comprehensive Safety Data Sheet (SDS) with detailed toxicological endpoints for

N1,N4-Dicyclohexylterephthalamide is not consistently available, general safety precautions

for handling fine chemicals should be strictly followed. The information below is compiled from

available chemical supplier data and safety information for structurally related compounds.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₂₀H₂₈N₂O₂ [1]

Molecular Weight 328.4 g/mol [1][2]

Appearance White powder [2]

Melting Point >300 °C [2]

Solubility Insoluble in water. [3]

Hazard Identification and Precautionary Measures

Due to the lack of specific GHS classification for N1,N4-Dicyclohexylterephthalamide, a

conservative approach to safety is recommended. The following recommendations are based

on general principles for handling powdered chemicals of unknown toxicity.

Hazard Category Precautionary Statement

Inhalation

Avoid breathing dust. Use in a well-ventilated

area or with local exhaust ventilation. If dust is

generated, a NIOSH-approved respirator is

recommended.

Skin Contact
May cause skin irritation. Wear protective gloves

(e.g., nitrile) and a lab coat.

Eye Contact
May cause eye irritation. Wear safety glasses

with side shields or chemical goggles.

Ingestion
Do not ingest. Wash hands thoroughly after

handling.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.

Disposal: Dispose of waste and residues in accordance with local, state, and federal

regulations.

Application Notes and Experimental Protocols
The primary application of N1,N4-Dicyclohexylterephthalamide is as a β-nucleating agent for

polypropylene and other polymers. This section outlines a general protocol for its synthesis and

its application in polymer processing.

Synthesis of N1,N4-Dicyclohexylterephthalamide

A common method for synthesizing N1,N4-Dicyclohexylterephthalamide is through the

condensation reaction of terephthaloyl chloride with cyclohexylamine.[4]

Materials:

Terephthaloyl chloride
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Cyclohexylamine

Anhydrous solvent (e.g., dichloromethane, THF)

Base (e.g., triethylamine)

Ethanol and water for recrystallization

Protocol:

Dissolve terephthaloyl chloride in the anhydrous solvent in a reaction vessel equipped with a

stirrer and a reflux condenser.

Slowly add a solution of cyclohexylamine and triethylamine in the same solvent to the

reaction vessel.

The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon).

After the addition is complete, the mixture may be heated to reflux for a specified period to

ensure the reaction goes to completion.

Monitor the reaction progress using a suitable analytical technique, such as thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture and filter to remove any precipitated salts.

The solvent is then removed from the filtrate, typically by rotary evaporation.

The crude product is purified by recrystallization from a suitable solvent system, such as an

ethanol/water mixture, to yield pure N1,N4-Dicyclohexylterephthalamide.[4]

Application in Polymer Processing (Polypropylene Nucleation)

This protocol describes the use of N1,N4-Dicyclohexylterephthalamide as a nucleating agent

to modify the crystalline structure of polypropylene.

Materials:
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Polypropylene (PP) resin

N1,N4-Dicyclohexylterephthalamide (typically 0.1-0.5% by weight)

Twin-screw extruder or similar melt compounding equipment

Injection molding machine or compression molder

Differential Scanning Calorimeter (DSC) for thermal analysis

Protocol:

Dry the polypropylene resin to remove any moisture.

Dry blend the PP resin with the desired concentration of N1,N4-
Dicyclohexylterephthalamide powder.

Melt compound the mixture using a twin-screw extruder at a temperature suitable for

polypropylene (e.g., 180-220 °C). This ensures a homogeneous dispersion of the nucleating

agent within the polymer matrix.

The extruded strands are cooled and pelletized.

The resulting pellets can then be used for further processing, such as injection molding or

compression molding, to produce test specimens.

The effect of the nucleating agent on the crystallization behavior of the polypropylene can be

analyzed using Differential Scanning Calorimetry (DSC). An increase in the crystallization

temperature (Tc) upon cooling from the melt is indicative of effective nucleation.

Visualizations
Logical Workflow for Handling N1,N4-Dicyclohexylterephthalamide
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Preparation and Risk Assessment

Handling and Experimental Use

Post-Experiment Procedures

Review Available Safety Data

Identify Hazards (Assume Irritant)

Select Appropriate PPE
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Decontaminate Glassware and Surfaces Store Unused Material Securely

Dispose of Waste Properly
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Caption: General laboratory workflow for the safe handling of N1,N4-
Dicyclohexylterephthalamide.
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Caption: The role of N1,N4-Dicyclohexylterephthalamide in polymer crystallization.

Signaling Pathways
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There is no information available in the public domain to suggest that N1,N4-
Dicyclohexylterephthalamide is involved in any biological signaling pathways. Its primary

application is in materials science, and it does not appear to have been investigated for

pharmacological or biological activity. Therefore, no signaling pathway diagrams can be

provided.

Disclaimer: The information provided in this document is intended for guidance and is based on

currently available data. It is not a substitute for a formal Safety Data Sheet (SDS). All

laboratory work should be conducted by trained professionals who have performed a thorough

risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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